Cas no 2306275-24-9 (3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester)
3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C16H30N2O2/c1-12-11-16(7-5-13(17)6-8-16)9-10-18(12)14(19)20-15(2,3)4/h12-13H,5-11,17H2,1-4H3
- InChI Key: CWRXRGFPFSQPDE-UHFFFAOYSA-N
- SMILES: C1C2(CCC(N)CC2)CCN(C(OC(C)(C)C)=O)C1C
3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100497-100.0mg |
tert-butyl 9-amino-4-methyl-3-azaspiro[5.5]undecane-3-carboxylate |
2306275-24-9 | 95% | 100.0mg |
¥1887.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100497-250.0mg |
tert-butyl 9-amino-4-methyl-3-azaspiro[5.5]undecane-3-carboxylate |
2306275-24-9 | 95% | 250.0mg |
¥3023.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100497-500.0mg |
tert-butyl 9-amino-4-methyl-3-azaspiro[5.5]undecane-3-carboxylate |
2306275-24-9 | 95% | 500.0mg |
¥5036.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100497-1.0g |
tert-butyl 9-amino-4-methyl-3-azaspiro[5.5]undecane-3-carboxylate |
2306275-24-9 | 95% | 1.0g |
¥7550.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100497-5.0g |
tert-butyl 9-amino-4-methyl-3-azaspiro[5.5]undecane-3-carboxylate |
2306275-24-9 | 95% | 5.0g |
¥22650.0000 | 2025-04-11 |
3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester
Introduction to 3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester (CAS No: 2306275-24-9)
The compound 3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester, identified by its CAS number 2306275-24-9, represents a significant advancement in the field of medicinal chemistry. This spirocyclic amide derivative has garnered attention due to its unique structural framework and potential biological activities. The spirocyclic core, characterized by the fusion of a nitrogen-containing heterocycle with a cyclopentane ring, introduces a high degree of conformational flexibility, which is often exploited in the design of bioactive molecules.
Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly for their ability to modulate enzyme activity and receptor binding. The presence of an amide linkage and an amino group in the molecular structure of this compound suggests potential interactions with biological targets such as proteases and kinases. These interactions are critical for the development of therapeutic agents that can modulate cellular processes at the molecular level.
The ester functionality at the 1,1-dimethylethyl position not only contributes to the compound's solubility but also serves as a handle for further chemical modifications. This versatility allows researchers to tailor the properties of the molecule, such as its pharmacokinetic profile and target specificity, through derivatization strategies. The synthesis of this compound involves multi-step organic transformations, including spirocyclic ring formation and functional group interconversions, which require precise control over reaction conditions to ensure high yield and purity.
In the context of contemporary pharmaceutical research, compounds like 3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester are being explored for their potential in treating a variety of diseases. For instance, spirocyclic amides have shown promise in inhibiting proteases involved in inflammatory pathways, making them attractive candidates for anti-inflammatory therapies. Additionally, the structural motif has been investigated for its role in modulating G protein-coupled receptors (GPCRs), which are key targets for many drugs used to treat neurological and cardiovascular disorders.
The amino group at position 9 provides a site for further derivatization, allowing the introduction of various pharmacophores that can enhance binding affinity and selectivity. This has led to interest in using this compound as a scaffold for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with improved pharmacological properties.
One particularly intriguing aspect of this compound is its potential role in oncology research. Spirocyclic molecules have been reported to exhibit cytotoxic effects against certain cancer cell lines by interfering with critical signaling pathways. The unique conformational flexibility of the spirocyclic core allows it to adopt multiple binding modes, which can be advantageous in achieving tight binding to biological targets. Furthermore, the presence of both polar and non-polar regions in the molecule enhances its ability to cross cell membranes, improving bioavailability.
The synthetic route to 3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester involves several key steps that highlight modern synthetic methodologies. For example, the formation of the spirocyclic ring can be achieved through intramolecular condensation reactions or metal-catalyzed coupling reactions. The introduction of the amide and ester functionalities typically requires nucleophilic acyl substitution reactions or transesterification processes, respectively. These steps must be optimized to minimize side reactions and maximize product integrity.
Recent advances in analytical chemistry have enabled more precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and conformational preferences. These data are crucial for understanding how the compound interacts with biological targets and for guiding further structural optimization.
The pharmacological evaluation of 3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester has revealed several promising activities in preclinical models. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with metabolic disorders and neurodegenerative diseases. Additionally, animal models have shown potential therapeutic effects in conditions such as inflammation and pain management. These findings underscore the compound's potential as a lead molecule for further drug development.
Future research directions may focus on exploring derivatives of this compound that exhibit enhanced efficacy or reduced toxicity profiles. Strategies such as library synthesis and high-throughput screening will be instrumental in identifying novel analogs with improved pharmacological properties. Furthermore, computational approaches like molecular dynamics simulations can help predict how different derivatives will interact with biological targets at an atomic level.
The development of new therapeutic agents relies heavily on innovative chemical scaffolds like 3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester (CAS No: 2306275-24-9). Its unique structural features offer a rich foundation for medicinal chemists to explore diverse biological activities across multiple therapeutic areas including oncology، neuroscience، và metabolic diseases。 As research continues, it is likely that this compound will serve as a valuable tool for discovering next-generation pharmaceuticals that address unmet medical needs。
2306275-24-9 (3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-amino-2-methyl-, 1,1-dimethylethyl ester) Related Products
- 2172019-75-7(tert-butyl 5-{1-(2-methylpropyl)aminoethyl}-decahydroisoquinoline-2-carboxylate)
- 1600360-06-2(tert-Butyl 4-ethyl-2-methylpiperidine-1-carboxylate)
- 2085319-43-1(tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate)
- 2231677-15-7(tert-butyl 3-(2-aminoethyl)-9-azabicyclo[3.3.1]nonane-9-carboxylate)
- 710974-71-3(1-Piperidinecarboxylic acid, 4-[(3-methylbutyl)amino]-, 1,1-dimethylethylester)
- 1780344-72-0(tert-Butyl 4-(aminomethyl)-2-ethylpiperidine-1-carboxylate)
- 2138335-32-5(Tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate)
- 1793108-48-1(Tert-butyl 9-(methylamino)-3-azaspiro[5.5]undecane-3-carboxylate)
- 439084-99-8(1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)-)
- 1780743-02-3(tert-butyl 5-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate)